Cas no 1212212-47-9 ((2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1212212-47-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD11858144
• CID: 5186979
• Update Time: 2025-10-23

(2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
• (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)aceticacid
• 1H-Pyrazole-4-acetic acid, α-amino-1,3,5-trimethyl-, (αR)-

• MDL： MFCD11858144
• Inchi： 1S/C8H13N3O2/c1-4-6(7(9)8(12)13)5(2)11(3)10-4/h7H,9H2,1-3H3,(H,12,13)/t7-/m1/s1
• InChI Key： STHZFZDWFBBWOW-SSDOTTSWSA-N
• SMILES： OC([C@@H](C1C(C)=NN(C)C=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: -2.6
• Topological Polar Surface Area: 81.1

Additional information on (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid

(2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid: A Comprehensive Overview

(2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid, also known by its CAS number 1212212-47-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral amino acid derivative with a unique structure that has been studied for its potential applications in drug discovery and development. The molecule consists of an amino group attached to a chiral carbon, which is further connected to a trimethylpyrazole ring. This structural arrangement imparts unique chemical and biological properties to the compound.

The synthesis of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, reductions, and stereochemical considerations. The chiral center at the second carbon atom is critical for the compound's activity, as it determines the spatial arrangement of the substituents. Recent studies have focused on optimizing the synthesis pathway to improve yield and stereochemical control, making this compound more accessible for research purposes.

One of the most promising applications of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid lies in its potential as a building block for peptide synthesis. The presence of an amino group and a carboxylic acid group makes it an ideal candidate for forming peptide bonds. Researchers have explored its use in constructing bioactive peptides with potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several key proteins involved in cellular signaling pathways. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting specific disease pathways.

In addition to its role in drug discovery, (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yli)acetic acid has also been investigated for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers and other nanostructured materials, which could find applications in sensors, catalysis, and drug delivery systems.

The biological evaluation of (2R)-amino-acid derivatives has been a focal point of recent research efforts. Studies conducted on cellular models have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This property makes it a promising candidate for anticancer drug development. Furthermore, preclinical trials have shown that the compound can modulate key signaling pathways involved in tumor growth and metastasis.

The stereochemistry of (R)-configured amino acids plays a crucial role in determining their biological activity. In the case of (2R)-amino-acid derivatives, the R configuration at the second carbon atom is essential for maintaining proper interactions with target proteins. This highlights the importance of stereochemical control during synthesis to ensure optimal biological activity.

Recent breakthroughs in synthetic biology have opened new avenues for producing chiral amino acids like (R)-configured amino acids. By engineering microbial strains to biosynthesize these compounds, researchers aim to develop sustainable and cost-effective production methods. This approach not only addresses environmental concerns but also enhances scalability for large-scale applications.

In conclusion, (CAS No: 1213585876), or more specifically, (CAS No: 135876), represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development.